Cas no 59887-91-1 (4H-1-Benzopyran-4-one, 5,7-dimethoxy-)

4H-1-Benzopyran-4-one, 5,7-dimethoxy- structure

59887-91-1 structure

Product Name:4H-1-Benzopyran-4-one, 5,7-dimethoxy-

CAS No:59887-91-1

Molecular Formula:C₁₁H₁₀O₄

Molecular Weight:206.1947

CID:838231

PubChem ID:12378005

4H-1-Benzopyran-4-one, 5,7-dimethoxy- Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one, 5,7-dimethoxy-
- 5,7-dimethoxychromen-4-one
- EN300-7356591
- DTXSID70495247
- SCHEMBL1472177
- Z1551916016
- 5,7-Dimethoxychromone
- 5,7-Dimethoxy-4H-1-benzopyran-4-one
- 5,7-Dimethoxy-4H-chromen-4-one
- 59887-91-1
- 5,7-dimethoxy-4-chromenone
- +Expand
- InChIKey： KTYBWRXYZHFNSL-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H10O4/c1-13-7-5-9(14-2)11-8(12)3-4-15-10(11)6-7/h3-6H,1-2H3
- SMILES： COC1=CC2=C(C(=O)C=CO2)C(=C1)OC

Computed Properties

Exact Mass: 206.0579
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 206.05790880g/mol
Heavy Atom Count: 15
Complexity: 274
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 44.8Å²

Experimental Properties

PSA: 44.76

4H-1-Benzopyran-4-one, 5,7-dimethoxy- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00F30W-50mg	4H-1-Benzopyran-4-one, 5,7-diMethoxy-	59887-91-1	95%	50mg	$269.00	2024-04-22
Aaron	AR00F398-50mg	4H-1-Benzopyran-4-one, 5,7-diMethoxy-	59887-91-1	95%	50mg	$265.00
Enamine	EN300-7356591-0.05g	5,7-dimethoxy-4H-chromen-4-one	59887-91-1	95%	0.05g	$174.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1981831-100mg	5,7-Dimethoxy-4H-1-benzopyran-4-one	59887-91-1	98%	100mg	￥2698.00

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